Cas no 2228507-05-7 (tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate)

tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate structure
2228507-05-7 structure
Product Name:tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
CAS No:2228507-05-7
MF:C11H19N3O3
MW:241.286862611771
CID:6029826
PubChem ID:165782889
Update Time:2023-12-27

tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
    • EN300-1896152
    • 2228507-05-7
    • Inchi: 1S/C11H19N3O3/c1-11(2,3)17-10(16)14-5-9(13-7-14)4-8(12)6-15/h5,7-8,15H,4,6,12H2,1-3H3
    • InChI Key: CQSMQQGDDGOHGT-UHFFFAOYSA-N
    • SMILES: O(C(N1C=NC(=C1)CC(CO)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 241.14264148g/mol
  • Monoisotopic Mass: 241.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 90.4Ų

tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1896152-0.05g
tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
2228507-05-7
0.05g
$1417.0 2023-09-18
Enamine
EN300-1896152-0.1g
tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
2228507-05-7
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$1484.0 2023-09-18
Enamine
EN300-1896152-0.25g
tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
2228507-05-7
0.25g
$1551.0 2023-09-18
Enamine
EN300-1896152-0.5g
tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
2228507-05-7
0.5g
$1619.0 2023-09-18
Enamine
EN300-1896152-1.0g
tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
2228507-05-7
1g
$1686.0 2023-06-01
Enamine
EN300-1896152-2.5g
tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
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$3304.0 2023-09-18
Enamine
EN300-1896152-5.0g
tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
2228507-05-7
5g
$4890.0 2023-06-01
Enamine
EN300-1896152-10.0g
tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
2228507-05-7
10g
$7250.0 2023-06-01
Enamine
EN300-1896152-1g
tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
2228507-05-7
1g
$1686.0 2023-09-18
Enamine
EN300-1896152-5g
tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
2228507-05-7
5g
$4890.0 2023-09-18
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